![molecular formula C16H13ClN2O2 B4404017 N-(3-chloro-2-methylphenyl)-2-(4-cyanophenoxy)acetamide](/img/structure/B4404017.png)
N-(3-chloro-2-methylphenyl)-2-(4-cyanophenoxy)acetamide
Overview
Description
N-(3-chloro-2-methylphenyl)-2-(4-cyanophenoxy)acetamide, also known as A-769662, is a chemical compound that has been extensively studied for its potential therapeutic applications in various diseases. It is a small molecule activator of AMP-activated protein kinase (AMPK), a key regulator of cellular energy homeostasis.
Mechanism of Action
N-(3-chloro-2-methylphenyl)-2-(4-cyanophenoxy)acetamide activates AMPK by binding to the γ-subunit of the enzyme, leading to allosteric activation and increased phosphorylation of downstream targets. AMPK activation by this compound leads to increased glucose uptake, fatty acid oxidation, and mitochondrial biogenesis, which can help to improve metabolic function in various diseases.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects, including increased glucose uptake, fatty acid oxidation, and mitochondrial biogenesis. It has also been shown to inhibit the growth of cancer cells and induce autophagy. This compound has been studied in various animal models of disease, and has been shown to improve metabolic function and reduce inflammation in these models.
Advantages and Limitations for Lab Experiments
One advantage of N-(3-chloro-2-methylphenyl)-2-(4-cyanophenoxy)acetamide is its specificity for AMPK activation, which makes it a useful tool for studying the role of AMPK in various cellular processes. However, this compound has a relatively short half-life in vivo, which can limit its effectiveness in certain experiments. Additionally, this compound has been shown to induce apoptosis in some cell types, which can be a limitation in certain studies.
Future Directions
There are several future directions for research on N-(3-chloro-2-methylphenyl)-2-(4-cyanophenoxy)acetamide. One area of interest is the development of more potent and specific AMPK activators based on the structure of this compound. Another area of interest is the potential therapeutic applications of this compound in various diseases, including diabetes, obesity, and cancer. Additionally, further studies are needed to elucidate the mechanisms underlying the effects of this compound on cellular processes such as autophagy and apoptosis.
Scientific Research Applications
N-(3-chloro-2-methylphenyl)-2-(4-cyanophenoxy)acetamide has been studied extensively for its potential therapeutic applications in various diseases, including diabetes, obesity, cancer, and neurodegenerative diseases. It has been shown to activate AMPK in various cell types, leading to increased glucose uptake, fatty acid oxidation, and mitochondrial biogenesis. This compound has also been shown to inhibit the growth of cancer cells and induce autophagy, a process that helps to remove damaged or dysfunctional cellular components.
properties
IUPAC Name |
N-(3-chloro-2-methylphenyl)-2-(4-cyanophenoxy)acetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13ClN2O2/c1-11-14(17)3-2-4-15(11)19-16(20)10-21-13-7-5-12(9-18)6-8-13/h2-8H,10H2,1H3,(H,19,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MQJBCKDNEVZVLT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1Cl)NC(=O)COC2=CC=C(C=C2)C#N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13ClN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.74 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.